Cas no 1172072-03-5 (2-phenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-phenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1172072-03-5
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 6007424
• PubChem ID: 44070458
• Update Time: 2025-11-05

2-phenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}acetamide
• 2-phenyl-N-[5-(2-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• VU0633475-1
• N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide
• F5074-0510
• 1172072-03-5
• 2-phenyl-N-{5-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3,4-oxadiazol-2-yl}acetamide
• AKOS024495147

• Inchi： 1S/C16H17N5O2/c1-11(2)21-13(8-9-17-21)15-19-20-16(23-15)18-14(22)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3,(H,18,20,22)
• InChI Key： MDSNXOOXCMTICY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=NN2C(C)C)O1)(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 311.13822480g/mol
• Monoisotopic Mass: 311.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-phenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}acetamide

Compound CAS No. 1172072-03-5: 2-phenyl-N-{5-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3,4-oxadiazol-2-yl}acetamide

The compound CAS No. 1172072-03-5, also known as 2-phenyl-N-{5-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3,4-oxadiazol-2-yl}acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

The molecular structure of this compound is characterized by the presence of a phenyl group attached to an acetamide moiety. The central core of the molecule consists of a 1,3,4-oxadiazole ring system, which is further substituted with a 1H-pyrazole ring bearing a propan-2-yl substituent. This combination of heterocyclic rings and functional groups contributes to the compound's versatility and bioactivity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to optimize its production, including multi-component reactions and microwave-assisted synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing.

In terms of biological activity, this compound has shown potent anti-inflammatory properties in vitro. Studies conducted on human peripheral blood mononuclear cells (PBMCs) have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary anti-cancer studies have revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. Mechanistic studies suggest that its anti-proliferative effects are mediated through the modulation of key signaling pathways such as NF-kB and MAPK/ERK.

The neuroprotective potential of this compound has also been explored in recent studies. In animal models of Alzheimer's disease, it has been shown to reduce amyloid-beta aggregation and improve cognitive function. These findings underscore its potential as a therapeutic agent for neurodegenerative disorders.

In conclusion, CAS No. 1172072-03_5 represents a promising molecule with diverse biological activities and therapeutic applications. Ongoing research continues to unravel its full potential, paving the way for its development into innovative drugs for treating various diseases.